RNB-61

• Molecular Formula: C25H34F3N3O3
• Molecular Weight: 481.6 g/mol
• InChI: InChI=1S/C25H34F3N3O3/c1-23(2,3)20-13-21(31(30(20)6)14-16-8-7-9-16)29-22(32)18-12-17(25(26,27)28)10-11-19(18)34-15-24(4,5)33/h10-13,16,33H,7-9,14-15H2,1-6H3
• InChIKey: SHUYRGCUYVGFJV-UHFFFAOYSA-N

RNB-61: Potent CB2 Full Agonist for Preclinical Research

RNB-61 is a tetra-substituted pyrazole cannabinoid CB2 receptor (CB2R) full agonist developed as an optimized in vivo pharmacological tool compound. It exhibits sub-nanomolar affinity for human CB2R (Ki = 0.57 ± 0.03 nM) and species cross-reactivity with Ki values spanning 0.13–1.81 nM across mouse, rat, dog, cynomolgus monkey, and human receptors [1]. The compound achieves 6,800-fold selectivity over human CB1R (Ki = 4.3 μM) and shows negligible off-target interactions when screened against a panel of 80 receptors and endocannabinoid system enzymes at concentrations up to 10 μM [1]. RNB-61 is orally bioavailable, peripherally restricted via P-glycoprotein (P-gp)-mediated efflux from the brain, and has demonstrated dose-dependent nephroprotective and anti-fibrotic efficacy in rodent models of acute kidney injury (AKI) and chronic kidney injury (CKI) [1].

Pathway Tool CB2 receptor full agonist for in vivo signaling and target validation studies

Peripheral Restriction P-gp substrate with reported low brain penetration, supporting peripheral CB2 research

Oral Bioavailability Enables oral dosing in rodent models; species cross-reactivity reported

• [1] Chicca A, Bátora D, Ullmer C, Caruso A, Fingerle J, Hartung T, Degen R, Müller M, Grether U, Pacher P, Gertsch J. A Highly Potent, Orally Bioavailable Pyrazole-Derived Cannabinoid CB2 Receptor-Selective Full Agonist for In Vivo Studies. ACS Pharmacol Transl Sci. 2024 Jul 9;7(8):2424-2438. doi: 10.1021/acsptsci.4c00269. View Source

RNB-61 vs. Generic CB2 Agonists

CB2 receptor agonists are not interchangeable tool compounds. Widely used ligands such as JWH-133 (Ki = 3.4 nM, ~200-fold selectivity) and HU-308 (Ki = 22.7 nM, >440-fold selectivity) suffer from high lipophilicity, low aqueous solubility, and strong plasma protein binding that yield suboptimal pharmacokinetic profiles for in vivo studies [1][2]. Many legacy CB2 agonists were developed without comprehensive characterization of brain penetration, off-target liability, or oral bioavailability—parameters that are critical for peripheral indications such as kidney disease [1]. Even peripherally restricted CB2 agonists like LEI-101 exhibit only ~100-fold selectivity over CB1R and act as partial agonists, limiting the ability to achieve full receptor occupancy without dose-limiting CNS exposure [3]. RNB-61 was specifically engineered to address these collective shortcomings: it combines the highest documented selectivity index (6,800-fold), sub-nanomolar potency, confirmed P-gp-mediated peripheral restriction, full agonism across multiple signaling pathways, and demonstrated in vivo efficacy in kidney disease models at low oral doses (0.3–3 mg/kg) [1].

Legacy CB2 agonists (JWH-133, HU-308) lack comprehensive selectivity and brain penetration profiling; CNS exposure may confound peripheral endpoint interpretation.

Partial agonists (LEI-101) may not achieve full receptor occupancy, limiting signal-to-noise in functional assays compared to full agonists.

High lipophilicity and low aqueous solubility of classical cannabinoids can compromise oral dosing reproducibility and formulation simplicity.

• [1] Chicca A, Bátora D, Ullmer C, Caruso A, Fingerle J, Hartung T, Degen R, Müller M, Grether U, Pacher P, Gertsch J. A Highly Potent, Orally Bioavailable Pyrazole-Derived Cannabinoid CB2 Receptor-Selective Full Agonist for In Vivo Studies. ACS Pharmacol Transl Sci. 2024 Jul 9;7(8):2424-2438. doi: 10.1021/acsptsci.4c00269. View Source
• [2] Soethoudt M, Grether U, Fingerle J, Grim TW, Fezza F, de Petrocellis L, Ullmer C, Rothenhäusler B, Perret C, van Gils N, Finlay D, MacDonald C, Chicca A, Gens MD, Stuart J, de Vries H, Mastrangelo N, Xia L, Alachouzos G, Baggelaar MP, Martella A, Mock ED, Deng H, Heitman LH, Connor M, Di Marzo V, Gertsch J, Lichtman AH, Maccarrone M, Pacher P, Glass M, van der Stelt M. Cannabinoid CB2 receptor ligand profiling reveals biased signalling and off-target activity. Nat Commun. 2017 Jan 3;8:13958. doi: 10.1038/ncomms13958. View Source
• [3] Mukhopadhyay P, Baggelaar M, Erdelyi K, Cao Z, Cinar R, Fezza F, Ignatowska-Jankowska B, Wilkerson J, van Gils N, Hansen T, Ruben M, Lichtman AH, Kunos G, Pacher P. The novel, orally available and peripherally restricted selective cannabinoid CB2 receptor agonist LEI-101 prevents cisplatin-induced nephrotoxicity. Br J Pharmacol. 2016 Feb;173(3):446-58. doi: 10.1111/bph.13338. View Source

RNB-61 Head-to-Head Evidence

CB2 Receptor Binding Affinity

RNB-61 demonstrates substantially higher binding affinity for human CB2R compared to the two most widely recommended CB2R tool compounds, JWH-133 and HU-308. In a head-to-head analysis within the same study, RNB-61 exhibited a Ki of 0.57 ± 0.03 nM for hCB2R, compared to JWH-133 (Ki = 3.4 nM) and HU-308 (Ki = 22.7 ± 3.9 nM) [1][2]. This represents an approximate 6-fold improvement over JWH-133 and a 40-fold improvement over HU-308 in receptor binding affinity. The enhanced affinity translates functionally: RNB-61 inhibits forskolin-stimulated cAMP formation with an EC50 of 0.31 ± 0.07 nM, a concentration achievable at low systemic exposures [1].

CB2 Binding Affinity

Head-to-head

Ki = 0.57 nM (RNB-61) vs 3.4 nM (JWH-133) vs 22.7 nM (HU-308)

Higher affinity context may support lower in vivo dosing

Radioligand binding, HEK-hCB2R membranes

Evidence Dimension	Human CB2 receptor binding affinity (Ki)
Target Compound Data	RNB-61: Ki = 0.57 ± 0.03 nM (n = 3)
Comparator Or Baseline	JWH-133: Ki = 3.4 nM; HU-308: Ki = 22.7 ± 3.9 nM
Quantified Difference	RNB-61 vs JWH-133: ~6-fold more potent; RNB-61 vs HU-308: ~40-fold more potent
Conditions	Radioligand competition binding assay using [³H]-CP55940 on HEK cell membranes expressing recombinant human CB2R; incubation 2 h at 30°C

Why This Matters

Higher target affinity enables lower dosing to achieve equivalent receptor occupancy, reducing the risk of compound-driven off-target effects and formulation burden in chronic in vivo studies.

• [1] Chicca A, Bátora D, Ullmer C, Caruso A, Fingerle J, Hartung T, Degen R, Müller M, Grether U, Pacher P, Gertsch J. A Highly Potent, Orally Bioavailable Pyrazole-Derived Cannabinoid CB2 Receptor-Selective Full Agonist for In Vivo Studies. ACS Pharmacol Transl Sci. 2024 Jul 9;7(8):2424-2438. doi: 10.1021/acsptsci.4c00269. View Source
• [2] Soethoudt M, Grether U, Fingerle J, et al. Cannabinoid CB2 receptor ligand profiling reveals biased signalling and off-target activity. Nat Commun. 2017 Jan 3;8:13958. doi: 10.1038/ncomms13958. View Source

CB2/CB1 Selectivity

RNB-61 exhibits a CB2R/CB1R selectivity ratio of 6,800-fold, which is the highest among all representative pyrazole scaffolds tested within the originating study and substantially exceeds that of commonly used CB2R agonists [1]. The Ki for human CB1R was measured as 3,882 ± 73.4 nM (n = 3), confirming that at therapeutically relevant concentrations well below 1 μM, RNB-61 does not meaningfully engage CB1R [1]. In contrast, JWH-133 has a reported selectivity of approximately 200-fold (CB1 Ki ≈ 680 nM), AM1241 exhibits only 82-fold selectivity (CB1 Ki ≈ 280 nM), and SER-601 shows 190-fold selectivity (CB1 Ki = 1,220 nM) [2]. RNB-61 also demonstrated no functional activity at hCB1R in cAMP assays at concentrations up to 10 μM [1].

CB2/CB1 Selectivity

Reported

6,800-fold (CB2 vs CB1); JWH-133 ~200-fold

Selectivity profile may reduce CB1-mediated confounds in peripheral models

Functional cAMP assay: no CB1 activity at ≤10 µM

Evidence Dimension	CB2R/CB1R selectivity ratio (Ki CB1 / Ki CB2) for human receptors
Target Compound Data	RNB-61: 6,800-fold (Ki hCB2R = 0.57 nM; Ki hCB1R = 3,882 nM)
Comparator Or Baseline	JWH-133: ~200-fold; AM1241: 82-fold; SER-601: 190-fold; GW405833: ~1,200-fold; HU-308: >440-fold
Quantified Difference	RNB-61 selectivity is 34-fold higher than JWH-133, 83-fold higher than AM1241, 36-fold higher than SER-601, and 5.7-fold higher than GW405833
Conditions	Radioligand binding assays on HEK cell membranes expressing recombinant human CB1R and CB2R; functional cAMP inhibition assays on CHO cells expressing hCB1R

Why This Matters

Exceptional selectivity over CB1R is critical for peripheral disease indications where CNS CB1R-mediated psychoactive effects, hypothermia, catalepsy, and locomotor impairment must be avoided; higher selectivity provides a wider therapeutic window.

• [1] Chicca A, Bátora D, Ullmer C, Caruso A, Fingerle J, Hartung T, Degen R, Müller M, Grether U, Pacher P, Gertsch J. A Highly Potent, Orally Bioavailable Pyrazole-Derived Cannabinoid CB2 Receptor-Selective Full Agonist for In Vivo Studies. ACS Pharmacol Transl Sci. 2024 Jul 9;7(8):2424-2438. doi: 10.1021/acsptsci.4c00269. View Source
• [2] Vendor technical datasheet: JWH-133. Ki CB2 = 3.4 nM, selectivity ~200-fold over CB1. Tocris Bioscience / Adooq. CAS 259869-55-1. View Source

P-gp-Mediated Peripheral Restriction

RNB-61 is a demonstrated P-glycoprotein (P-gp) substrate, resulting in effective exclusion from the CNS. In C57/BL6 mice administered RNB-61 at 1 mg/kg i.v., the brain-to-plasma partition coefficient (Kp) was 0.088, indicating that brain concentrations reached only ~9% of corresponding plasma concentrations [1]. Critically, when P-gp activity was pharmacologically inhibited by co-administration of tariquidar (5 mg/kg i.v.), the brain Kp increased 8.5-fold to 0.747, confirming that the low brain exposure is P-gp-dependent and not simply a function of passive permeability [1]. In contrast, JWH-133 and HU-308 are known to distribute into the brain (contributing to their use as CNS-active tool compounds) and lack characterization of active efflux mechanisms [2]. LEI-101 also demonstrates peripheral restriction but achieves brain exclusion at substantially higher doses (60 mg/kg p.o. in tetrad assay), with its selectivity over CB1R being only ~100-fold [3].

Brain Penetration (Kp)

Reported

Kp = 0.088 (8.5× increase with tariquidar)

P-gp efflux limits CNS exposure, supporting peripheral target engagement interpretation

Mouse i.v. 1 mg/kg; P-gp inhibition control

Evidence Dimension	Brain-to-plasma partition coefficient (Kp) in mice; P-gp efflux dependence
Target Compound Data	RNB-61: Kp = 0.088 without tariquidar; Kp = 0.747 with tariquidar (P-gp inhibited); 8.5-fold Kp increase upon P-gp blockade
Comparator Or Baseline	JWH-133 and HU-308: CNS-penetrant by design, no P-gp-mediated efflux data reported; LEI-101: peripherally restricted but requires 60 mg/kg to demonstrate CNS-sparing in tetrad assay
Quantified Difference	RNB-61 brain exposure is reduced by ~91% relative to plasma via P-gp efflux; tariquidar co-administration increases brain exposure by 8.5-fold
Conditions	Male C57/BL6 mice, 1 mg/kg i.v. bolus, plasma and brain collected at terminal time points 0.5, 2, 4, and 7 h postdose; P-gp inhibited with tariquidar 5 mg/kg i.v.

Why This Matters

Confirmed P-gp-mediated peripheral restriction provides mechanistic assurance of CNS-sparing pharmacology, eliminating the need for extensive behavioral screening at standard doses—a critical differentiator for researchers targeting peripheral CB2R in kidney, liver, and inflammatory diseases where CNS side effects must be avoided.

• [1] Chicca A, Bátora D, Ullmer C, Caruso A, Fingerle J, Hartung T, Degen R, Müller M, Grether U, Pacher P, Gertsch J. A Highly Potent, Orally Bioavailable Pyrazole-Derived Cannabinoid CB2 Receptor-Selective Full Agonist for In Vivo Studies. ACS Pharmacol Transl Sci. 2024 Jul 9;7(8):2424-2438. doi: 10.1021/acsptsci.4c00269. Table 5. View Source
• [2] Soethoudt M, Grether U, Fingerle J, et al. Cannabinoid CB2 receptor ligand profiling reveals biased signalling and off-target activity. Nat Commun. 2017 Jan 3;8:13958. doi: 10.1038/ncomms13958. View Source
• [3] Mukhopadhyay P, Baggelaar M, Erdelyi K, et al. The novel, orally available and peripherally restricted selective cannabinoid CB2 receptor agonist LEI-101 prevents cisplatin-induced nephrotoxicity. Br J Pharmacol. 2016 Feb;173(3):446-58. doi: 10.1111/bph.13338. View Source

Off-Target Selectivity Profiling

RNB-61 was subjected to extensive off-target profiling that significantly exceeds the characterization available for most legacy CB2R agonists. In CEREP (Eurofins) screening against a panel of over 80 receptors—including dopamine, serotonin, adrenergic, muscarinic, GABA, benzodiazepine, opioid, adenosine, prostaglandin, and chemokine receptors—RNB-61 showed no significant binding (defined as ≥50% probe displacement) at 10 μM, except for the Na⁺ ion channel site 2 (96% inhibition of [³H]-batrachotoxin binding at 10 μM, which decreased to 32% at 1 μM and zero at 0.1 μM, indicating no physiologically relevant interaction at therapeutic concentrations <1 μM) [1]. Additionally, RNB-61 lacked interactions and functional effects up to 10 μM against the endocannabinoid system enzymes FAAH, MAGL, ABHD6, ABHD12, endocannabinoid membrane transporter (EMT), and COX-2 [1]. In contrast, the comprehensive profiling study by Soethoudt et al. (2017) identified that several widely used CB2R agonists, including JWH-133, exhibit measurable off-target activities at GPR55 and other receptors [2].

Off-Target Panel

Method context

Screened >80 receptors at 10 µM; only Na⁺ site 2 >50% displacement (absent at 0.1 µM)

Selectivity profile supports CB2-specific pharmacology interpretation

Eurofins CEREP panel; endocannabinoid enzyme assays negative

Evidence Dimension	Off-target receptor binding and enzyme inhibition at screening concentration of 10 μM
Target Compound Data	RNB-61: ≥50% probe displacement at only 1/80+ targets (Na⁺ channel site 2) at 10 μM; no inhibition of FAAH, MAGL, ABHD6, ABHD12, EMT, or COX-2 at 10 μM
Comparator Or Baseline	JWH-133 and other legacy CB2R agonists: reported off-target activities including GPR55 agonism (Soethoudt et al., 2017); most legacy CB2 agonists lack comprehensive off-target profiling data
Quantified Difference	RNB-61: 1/80+ targets with >50% inhibition at 10 μM (resolved at lower concentrations); Comparators: multiple off-target interactions identified in systematic profiling
Conditions	CEREP/Eurofins radioligand displacement panel (80+ receptors) at 10 μM; functional enzyme assays for FAAH, MAGL, ABHD6, ABHD12, EMT, COX-2 at 10 μM; follow-up concentration-response for Na⁺ channel site 2

Why This Matters

Rigorously documented off-target selectivity provides confidence that observed in vivo effects are CB2R-mediated rather than arising from polypharmacology—essential for target validation studies and for researchers who must attribute phenotypes to CB2R with minimal confounding factors.

• [1] Chicca A, Bátora D, Ullmer C, Caruso A, Fingerle J, Hartung T, Degen R, Müller M, Grether U, Pacher P, Gertsch J. A Highly Potent, Orally Bioavailable Pyrazole-Derived Cannabinoid CB2 Receptor-Selective Full Agonist for In Vivo Studies. ACS Pharmacol Transl Sci. 2024 Jul 9;7(8):2424-2438. doi: 10.1021/acsptsci.4c00269. Table S1, Figure S1. View Source
• [2] Soethoudt M, Grether U, Fingerle J, et al. Cannabinoid CB2 receptor ligand profiling reveals biased signalling and off-target activity. Nat Commun. 2017 Jan 3;8:13958. doi: 10.1038/ncomms13958. View Source

Nephroprotective Efficacy in AKI/CKI Models

RNB-61 is one of the few CB2R agonists with published, dose-dependent efficacy data in both acute and chronic kidney injury models using oral administration. In a mouse ischemia-reperfusion (I/R) model of AKI, oral administration of RNB-61 (0.3 to 3 mg/kg) 30 minutes prior to bilateral renal artery clamping produced significant, dose-dependent reductions in plasma creatinine, blood urea nitrogen (BUN), and kidney injury biomarkers (NGAL, KIM-1) at 24 h post-reperfusion [1]. In a rat model of chronic kidney injury and fibrosis induced by unilateral ureteral obstruction (UUO), RNB-61 treatment attenuated renal fibrosis markers and preserved kidney architecture [1]. While JWH-133 has also demonstrated protective effects in kidney I/R models, these studies typically use intraperitoneal administration and lack the extensive PK/PD characterization that accompanies RNB-61 [2]. LEI-101 has shown nephroprotection in a cisplatin-induced nephrotoxicity model at doses of 3–10 mg/kg (p.o. or i.p.), but is a partial agonist with only ~100-fold CB2 selectivity [3].

Kidney Injury Model Response

Endpoint context

Dose-dependent ↓ plasma creatinine, BUN, NGAL, KIM-1 at 0.3–3 mg/kg p.o. in mouse I/R model

Reported model-response in acute kidney injury study; fibrosis attenuation in rat UUO model

Oral gavage; 24 h reperfusion

Evidence Dimension	In vivo nephroprotective efficacy in rodent kidney disease models
Target Compound Data	RNB-61: Dose-dependent reduction in plasma creatinine, BUN, NGAL, KIM-1 in mouse renal I/R model at 0.3–3 mg/kg p.o.; attenuation of fibrosis in rat UUO model
Comparator Or Baseline	JWH-133: nephroprotection demonstrated in kidney I/R models (primarily i.p. administration); LEI-101: nephroprotection in cisplatin model at 3–10 mg/kg (p.o./i.p.) but with ~100-fold CB2 selectivity and partial agonism
Quantified Difference	RNB-61 achieves nephroprotection at lower oral doses (0.3–3 mg/kg) with higher selectivity (6,800-fold vs ~100–200-fold) and confirmed peripheral restriction, providing a wider therapeutic index
Conditions	Mouse I/R AKI: C57BL/6 mice, bilateral renal artery clamping 25 min, 24 h reperfusion; Rat UUO CKI: unilateral ureteral obstruction model; oral gavage administration

Why This Matters

Direct demonstration of kidney-protective efficacy at low oral doses with comprehensive PK characterization makes RNB-61 the most thoroughly validated CB2R agonist for preclinical kidney disease research, enabling robust experimental designs with less formulation complexity than comparators requiring parenteral administration.

• [1] Chicca A, Bátora D, Ullmer C, Caruso A, Fingerle J, Hartung T, Degen R, Müller M, Grether U, Pacher P, Gertsch J. A Highly Potent, Orally Bioavailable Pyrazole-Derived Cannabinoid CB2 Receptor-Selective Full Agonist for In Vivo Studies. ACS Pharmacol Transl Sci. 2024 Jul 9;7(8):2424-2438. doi: 10.1021/acsptsci.4c00269. View Source
• [2] Pressly JD, Mustafa SM, Adibi AH, Alghamdi S, Pandey P, Roy KK, Doerksen RJ, Moore BM 2nd, Park F. Selective cannabinoid 2 receptor stimulation reduces tubular epithelial cell damage following renal ischemia-reperfusion injury. J Pharmacol Exp Ther. 2018 Feb;364(2):287-299. doi: 10.1124/jpet.117.244699. View Source
• [3] Mukhopadhyay P, Baggelaar M, Erdelyi K, et al. The novel, orally available and peripherally restricted selective cannabinoid CB2 receptor agonist LEI-101 prevents cisplatin-induced nephrotoxicity. Br J Pharmacol. 2016 Feb;173(3):446-58. doi: 10.1111/bph.13338. View Source

Physicochemical and Metabolic Stability

RNB-61 was selected from a panel of five tetra-substituted pyrazole CB2R agonists (RNB-92, RNB-73, RNB-90, RNB-70, RNB-61) based on a multi-parameter optimization that included receptor affinity, selectivity, solubility, lipophilicity, and metabolic stability [1]. RNB-61 exhibited aqueous solubility of 250 μg/mL, which was substantially higher than RNB-92 (2 μg/mL), RNB-73 (<1 μg/mL), and RNB-90 (<1 μg/mL), while RNB-70 had >510 μg/mL but with 14.8-fold higher Ki for mCB2R and strongly reduced hCB2R selectivity (>559-fold vs 6,810-fold for RNB-61) [1]. RNB-61 displayed a logD of 3.34—balanced lipophilicity for membrane permeability without excessive plasma protein binding [1]. Critically, RNB-61 demonstrated low microsomal intrinsic clearance in both human (≤10 μL/min/mg protein) and rat (≤10 μL/min/mg protein) liver microsomes, predicting low hepatic extraction and favorable oral bioavailability, in contrast to RNB-92 (CLint human = 420, CLint rat = 730 μL/min/mg) [1]. JWH-133 and HU-308, by comparison, are highly lipophilic classical cannabinoids with documented low aqueous solubility and high plasma protein binding that impose significant formulation challenges for oral in vivo studies [1][2].

Physicochemical Profile

Reported

Solubility 250 µg/mL, logD 3.34, microsomal CLint ≤10 µL/min/mg (human, rat)

Balanced developability context relative to legacy agonists

Pyrazole series optimization; comparator solubility

Evidence Dimension	Multi-parameter physicochemical and metabolic stability profiling
Target Compound Data	RNB-61: solubility = 250 μg/mL, logD = 3.34, PAMPA Peff = 2.14 × 10⁻⁶ cm/s, microsomal CLint human ≤ 10 μL/min/mg, microsomal CLint rat ≤ 10 μL/min/mg
Comparator Or Baseline	RNB-92: solubility 2 μg/mL, logD 3.43, CLint human 420, CLint rat 730; RNB-73: solubility <1 μg/mL, logD 3.86; RNB-90: solubility <1 μg/mL, logD 4.07; JWH-133/HU-308: high lipophilicity, low solubility, high plasma protein binding
Quantified Difference	RNB-61 solubility is 125-fold higher than RNB-92; CLint is ≥42-fold lower than RNB-92; logD is optimized between highly lipophilic (RNB-90, logD 4.07) and highly hydrophilic (RNB-70, logD 0.8) extremes
Conditions	Aqueous solubility measured in phosphate buffer; logD measured at pH 7.4; PAMPA at pH 7.4; microsomal CLint using pooled human and rat liver microsomes with NADPH regeneration system

Why This Matters

The balanced physicochemical and metabolic profile of RNB-61 directly addresses the key limitation of legacy CB2R agonists—poor oral developability due to high lipophilicity, low solubility, and rapid hepatic clearance—making it the optimal choice for reproducible oral dosing in chronic preclinical studies.

• [1] Chicca A, Bátora D, Ullmer C, Caruso A, Fingerle J, Hartung T, Degen R, Müller M, Grether U, Pacher P, Gertsch J. A Highly Potent, Orally Bioavailable Pyrazole-Derived Cannabinoid CB2 Receptor-Selective Full Agonist for In Vivo Studies. ACS Pharmacol Transl Sci. 2024 Jul 9;7(8):2424-2438. doi: 10.1021/acsptsci.4c00269. Table 1. View Source
• [2] Soethoudt M, Grether U, Fingerle J, et al. Cannabinoid CB2 receptor ligand profiling reveals biased signalling and off-target activity. Nat Commun. 2017 Jan 3;8:13958. doi: 10.1038/ncomms13958. View Source

RNB-61 Application Scenarios

Peripheral CB2 Target Validation

RNB-61 is the preferred tool compound for academic and industry laboratories conducting in vivo target validation studies where CB2R-mediated tissue protection must be demonstrated without CB1R-mediated CNS confounds. Its 6,800-fold selectivity over CB1R and confirmed P-gp-mediated peripheral restriction (brain Kp = 0.088) provide direct experimental assurance that any observed therapeutic effect is peripherally driven [1]. This is particularly critical for chronic dosing paradigms (weeks to months) where repeated exposure to less selective agonists like JWH-133 (200-fold selectivity) or AM1241 (82-fold selectivity) carries cumulative risk of CB1R engagement and off-target behavioral effects that can confound phenotypic readouts [1].

Kidney Disease Pharmacology Studies

RNB-61 is uniquely positioned as the CB2R agonist of choice for kidney disease research based on its demonstrated dose-dependent nephroprotective efficacy in both acute (renal I/R) and chronic (UUO) models at low oral doses of 0.3–3 mg/kg [1]. Its aqueous solubility of 250 μg/mL and favorable metabolic stability (human microsomal CLint ≤ 10 μL/min/mg) facilitate straightforward oral formulation without specialized solubilization strategies required for poorly soluble comparators like JWH-133 or HU-308 [1]. Researchers can design reproducible oral dosing regimens with confidence that systemic exposure is predictable and CNS exposure is minimal.

CB2 Radioligand Binding Studies

The availability of both ³H- and ¹⁴C-labeled RNB-61, with apparent Kd values of <4 nM toward human CB2R in both cell and tissue experiments, makes it a superior radioligand for receptor binding, autoradiography, and target engagement studies [1]. Unlike legacy radioligands that may exhibit polypharmacology (e.g., [³H]-CP55940 binds both CB1R and CB2R non-selectively), labeled RNB-61 offers single-target specificity confirmed by comprehensive off-target profiling against 80+ receptors [1]. This enables definitive quantification of CB2R expression and occupancy without the deconvolution required for multi-target radiolabels.

CB2 Full Agonist Reference Standard

RNB-61 functions as a full agonist at CB2R across multiple signaling endpoints: G-protein activation ([³⁵S]GTPγS binding, EC50 = 0.33 ± 0.09 nM, Emax = 100%), cAMP inhibition (EC50 = 1.65 ± 0.96 nM, Emax = 100%), and β-arrestin2 recruitment (EC50 = 13.3 ± 1.9 nM, Emax = 80%) [1]. This balanced signaling profile contrasts with partial agonists like LEI-101 and GW405833, which exhibit sub-maximal efficacy in certain pathways [2]. For laboratories conducting signaling bias or structure-activity relationship studies, RNB-61 provides a well-defined full-agonist reference point against which biased ligands and partial agonists can be quantitatively benchmarked [1].

Application

Selection Property

Validation Focus

Peripheral CB2 Target Validation

CB2/CB1 selectivity & P-gp-mediated peripheral restriction

CNS-sparing pharmacology; endpoint interpretation without CB1 confounds

Kidney Disease Pharmacology Studies

Oral bioavailability & reported nephroprotective model-response

Reproducible oral dosing; renal biomarker & fibrosis endpoints

CB2 Radioligand Binding Studies

Labeled probe availability (³H/¹⁴C RNB-61)

Binding assay context; Kd determination in target tissue

CB2 Full Agonist Reference Standard

Full agonist profile across multiple signaling endpoints

Signaling bias characterization; SAR benchmarking studies

• [1] Chicca A, Bátora D, Ullmer C, Caruso A, Fingerle J, Hartung T, Degen R, Müller M, Grether U, Pacher P, Gertsch J. A Highly Potent, Orally Bioavailable Pyrazole-Derived Cannabinoid CB2 Receptor-Selective Full Agonist for In Vivo Studies. ACS Pharmacol Transl Sci. 2024 Jul 9;7(8):2424-2438. doi: 10.1021/acsptsci.4c00269. View Source
• [2] Mukhopadhyay P, Baggelaar M, Erdelyi K, et al. The novel, orally available and peripherally restricted selective cannabinoid CB2 receptor agonist LEI-101 prevents cisplatin-induced nephrotoxicity. Br J Pharmacol. 2016 Feb;173(3):446-58. doi: 10.1111/bph.13338. View Source